Cas no 29941-90-0 (2-(Cyclopentyloxy)phenol)

• Product Name: 2-(Cyclopentyloxy)phenol
• CAS No: 29941-90-0
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 2121487
• PubChem ID: 43143456
• Update Time: 2025-05-22

2-(Cyclopentyloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentyloxy)phenol
• XNBCPAOEBIGWDW-UHFFFAOYSA-N
• DA-07219
• 2-cyclopentyloxyphenol
• A1-12023
• SCHEMBL873580
• 29941-90-0
• 2-(Cyclopentyloxy)phenol

• Inchi： 1S/C11H14O2/c12-10-7-3-4-8-11(10)13-9-5-1-2-6-9/h3-4,7-9,12H,1-2,5-6H2
• InChI Key： XNBCPAOEBIGWDW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1O)C1CCCC1

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 2.8

Additional information on 2-(Cyclopentyloxy)phenol

2-(Cyclopentyloxy)phenol: A Comprehensive Overview

2-(Cyclopentyloxy)phenol, also known by its CAS registry number CAS No. 29941-90-0, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound, characterized by its unique structure and versatile properties, has found applications in pharmaceuticals, agrochemicals, and advanced materials. In this article, we delve into the latest research findings and applications of 2-(Cyclopentyloxy)phenol, providing a detailed and up-to-date analysis.

The molecular structure of 2-(Cyclopentyloxy)phenol consists of a phenolic group attached to a cyclopentyl ether moiety. This arrangement imparts the compound with distinctive chemical properties, including moderate solubility in organic solvents and reactivity towards various nucleophilic substitutions. Recent studies have highlighted its potential as a building block in organic synthesis, particularly in the development of bioactive molecules with enhanced pharmacokinetic profiles.

In the pharmaceutical industry, 2-(Cyclopentyloxy)phenol has been explored as an intermediate in the synthesis of anti-inflammatory agents and antioxidants. Researchers have reported that derivatives of this compound exhibit promising anti-inflammatory activity by inhibiting cyclooxygenase enzymes, which are key players in inflammatory responses. Furthermore, its role as an antioxidant has been validated through assays measuring its ability to scavenge free radicals, making it a candidate for nutraceutical applications.

The agrochemical sector has also benefited from the unique properties of 2-(Cyclopentyloxy)phenol. Studies have shown that certain derivatives of this compound possess fungicidal activity, making them potential candidates for crop protection products. Recent advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound, reducing environmental impact while maintaining efficacy.

In materials science, 2-(Cyclopentyloxy)phenol has been investigated for its role in the creation of advanced polymers and composites. Its ability to form stable ether linkages makes it a valuable component in the synthesis of high-performance materials with applications in aerospace and electronics industries. Emerging research is focusing on enhancing its compatibility with various polymer matrices to improve mechanical properties without compromising thermal stability.

The environmental impact of 2-(Cyclopentyloxy)phenol has also been a topic of recent research. Studies have assessed its biodegradability under different environmental conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This finding is crucial for assessing its ecological safety and ensuring sustainable use in industrial applications.

In conclusion, 2-(Cyclopentyloxy)phenol, with its CAS number CAS No. 29941-90-0, stands as a versatile compound with diverse applications across multiple industries. From pharmaceuticals to agrochemicals and materials science, its unique chemical properties continue to drive innovation and research. As advancements in synthetic methodologies and application development progress, the future of this compound looks promising, offering new opportunities for scientific exploration and industrial growth.